
Application Notes & Protocols: Dermal
Sensitization Potential of Scentenal

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Scentenal

CAS No.: 86803-90-9
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Introduction
Scentenal (CAS No. 86803-90-9), chemically known as Octahydro-5-methoxy-4,7-methano-

1H-indene-2-carboxaldehyde, is a synthetic fragrance ingredient valued for its powerful and

diffusive green, ozonic, and marine notes.[1][2][3] As with many fragrance materials, an

assessment of its potential to cause skin sensitization is a critical component of its safety

evaluation for use in consumer products. The International Fragrance Association (IFRA) has

restricted the use of Scentenal due to its potential for dermal sensitization and systemic

toxicity.[4][5]

These application notes provide a comprehensive protocol for assessing the dermal

sensitization potential of Scentenal, integrating both established in vivo methods and modern

in vitro and in chemico approaches that align with the Adverse Outcome Pathway (AOP) for

skin sensitization.
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A summary of the key chemical and physical properties of Scentenal is presented in Table 1.

Understanding these properties is essential for designing and conducting toxicological studies.

Table 1: Chemical and Physical Properties of Scentenal

Property Value Reference(s)

CAS Number 86803-90-9 [5]

IUPAC Name

4,7-Methano-1H-indene-2-

carboxaldehyde, octahydro-5-

methoxy-

[1]

Synonyms
Scentenal™, Ocean

carboxaldehyde
[1][6]

Molecular Formula C₁₂H₁₈O₂ [5]

Molecular Weight 194.27 g/mol [5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 246°C (474.8°F) [5]

Flash Point >100°C (>212°F) [5]

GHS Classification
May cause an allergic skin

reaction (H317)
[7][8]

The Adverse Outcome Pathway (AOP) for Skin
Sensitization
Modern approaches to assessing skin sensitization are guided by the AOP framework, which

describes the sequence of events from the initial molecular interaction of a chemical with the

skin to the adverse outcome of allergic contact dermatitis. This pathway consists of four key

events (KEs), which can be investigated using a combination of in chemico, in vitro, and in vivo

methods.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1580449/docs?utm_src=pdf-body#application-notes-protocols-dermal-sensitization-potential-of-scentenal
https://www.benchchem.com/product/b1580449/docs?utm_src=pdf-body#application-notes-protocols-dermal-sensitization-potential-of-scentenal
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.thegoodscentscompany.com/data/rw1006071.html
https://www.thegoodscentscompany.com/data/rw1006071.html
https://www.creativebiomart.net/keratinosens-tm-assay.htm
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.thegoodscentscompany.com/data/rw1006071.html
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.echemi.com/products/pd2108215686-octahydro-5-methoxy-4-7-methano-1h-indene-2-carboxaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/Scentenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adverse Outcome Pathway (AOP) for Skin Sensitization

KE1: Molecular Initiating Event
Covalent binding to skin proteins

KE2: Cellular Event
Keratinocyte activation

Haptenation KE3: Cellular Event
Dendritic cell activation

Signaling KE4: Organ Level Event
T-cell proliferation

Antigen Presentation Adverse Outcome
Allergic Contact Dermatitis

Inflammatory Response
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Figure 1: The Adverse Outcome Pathway for Skin Sensitization.

Experimental Protocols for Dermal Sensitization
Assessment
An integrated approach to testing is recommended, combining data from multiple assays to

build a weight of evidence for the sensitization potential of Scentenal.

In Chemico Assessment: Direct Peptide Reactivity
Assay (DPRA) - OECD TG 442C
The DPRA assesses the first key event (KE1) of the AOP by quantifying the reactivity of a test

chemical with synthetic peptides containing cysteine and lysine, which mimic skin proteins.

Protocol:

Preparation of Reagents:

Prepare a stock solution of Scentenal in a suitable solvent (e.g., acetonitrile).

Prepare stock solutions of cysteine- and lysine-containing peptides.

Incubation:

Incubate Scentenal with each peptide solution for 24 hours at 25°C.

Analysis:
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Quantify the remaining concentration of the unreacted peptides using High-Performance

Liquid Chromatography (HPLC) with UV detection.

Data Interpretation:

Calculate the percentage of peptide depletion for both cysteine and lysine.

Classify the reactivity of Scentenal based on the mean peptide depletion.

In Vitro Assessment: KeratinoSens™ Assay - OECD TG
442D
This assay addresses the second key event (KE2), keratinocyte activation, by measuring the

induction of the Keap1-Nrf2-ARE pathway in a human keratinocyte cell line.[9][10]

Protocol:

Cell Culture:

Culture KeratinoSens™ cells (immortalized HaCaT human keratinocytes) in 96-well plates.

[6]

Exposure:

Expose the cells to a range of concentrations of Scentenal for 48 hours.

Luciferase Assay:

Measure the activity of the luciferase reporter gene, which is under the control of the

Antioxidant Response Element (ARE).

Cytotoxicity Assessment:

Concurrently, assess cell viability using a method such as the MTT assay.

Data Interpretation:
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A compound is classified as a sensitizer if it induces a statistically significant luciferase

expression greater than 1.5-fold above the vehicle control at a concentration where cell

viability is at least 70%.[11]

In Vitro Assessment: Human Cell Line Activation Test (h-
CLAT) - OECD TG 442E
The h-CLAT addresses the third key event (KE3), the activation of dendritic cells, using the

THP-1 human monocytic leukemia cell line as a surrogate.[12]

Protocol:

Cell Culture:

Culture THP-1 cells and expose them to various concentrations of Scentenal for 24 hours.

Flow Cytometry:

Stain the cells with fluorescently labeled antibodies against the cell surface markers CD86

and CD54.

Analyze the expression of these markers using flow cytometry.[13]

Data Interpretation:

A positive result is recorded if the relative fluorescence intensity (RFI) of CD86 is ≥ 150%

or the RFI of CD54 is ≥ 200% in at least two of three independent experiments.[12]

In Vivo Assessment: Murine Local Lymph Node Assay
(LLNA) - OECD TG 429
The LLNA is the traditional in vivo method for assessing skin sensitization potential and

provides a quantitative measure of the proliferative response of lymphocytes in the draining

lymph nodes (KE4).[14]

Protocol:

Animal Model:
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Use female CBA/J mice.

Dose Administration:

Apply Scentenal in a suitable vehicle (e.g., acetone:olive oil, 4:1) to the dorsum of each

ear for three consecutive days.

Lymphocyte Proliferation Measurement:

On day 6, inject the mice with ³H-methyl thymidine intravenously.

After 5 hours, excise the draining auricular lymph nodes.

Prepare a single-cell suspension and measure the incorporation of ³H-methyl thymidine

via liquid scintillation counting.

Data Interpretation:

Calculate the Stimulation Index (SI) by dividing the mean radioactive incorporation in the

test group by the mean incorporation in the vehicle control group.

A substance is considered a sensitizer if the SI is ≥ 3.[5] The EC3 value, which is the

estimated concentration required to produce an SI of 3, is calculated to determine the

potency of the sensitizer.[15]
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Integrated Testing Strategy Workflow

Test Substance: Scentenal

KE1: DPRA
(Peptide Reactivity)

KE2: KeratinoSens™
(Keratinocyte Activation)

KE3: h-CLAT
(Dendritic Cell Activation)

KE4: LLNA (optional)
(Lymphocyte Proliferation)

Data Integration & 
Weight of Evidence

Hazard & Potency Classification

Click to download full resolution via product page

Figure 2: Integrated Testing Strategy Workflow for Scentenal.

Data Presentation (Representative Data)
As specific experimental data for Scentenal is not publicly available, the following tables

present hypothetical but representative results that would be expected for a moderate skin

sensitizer.

Table 2: Representative DPRA Results for Scentenal
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Peptide
Scentenal
Concentration
(mM)

Peptide Depletion
(%)

Reactivity
Classification

Cysteine 100 25.5 Moderate Reactivity

Lysine 500 8.2

Mean Depletion 16.85

Table 3: Representative KeratinoSens™ Results for Scentenal

Scentenal Conc.
(µM)

Cell Viability (%)
Luciferase Fold
Induction

Result

0 (Vehicle) 100 1.0 -

2 98 1.2 -

4 95 1.8 Positive

8 92 2.5 Positive

16 85 3.1 Positive

32 78 2.8 Positive

64 65 2.2 -

EC1.5 (concentration for 1.5-fold induction) = 3.5 µM. IC50 (concentration for 50% viability) >

64 µM.

Table 4: Representative h-CLAT Results for Scentenal
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Scentenal
Conc. (µg/mL)

Cell Viability
(%)

CD86 RFI (%) CD54 RFI (%) Result

0 (Vehicle) 100 100 100 -

10 96 120 145 -

20 91 165 190 Positive (CD86)

40 84 180 210
Positive (CD86 &

CD54)

80 75 155 230
Positive (CD86 &

CD54)

Table 5: Representative LLNA Results for Scentenal

Scentenal
Concentration (%)

Mean DPM/Lymph
Node (± SD)

Stimulation Index
(SI)

Result

0 (Vehicle Control) 1,500 (± 250) 1.0 Negative

1.0 2,800 (± 400) 1.87 Negative

2.5 4,200 (± 600) 2.80 Negative

5.0 6,300 (± 850) 4.20 Positive

10.0 9,500 (± 1200) 6.33 Positive

Calculated EC3 Value = 3.2%

Based on this representative data, Scentenal would be classified as a skin sensitizer. The EC3

value of 3.2% suggests a moderate potency.

Conclusion and Risk Assessment
The integrated assessment of Scentenal, utilizing a combination of in chemico and in vitro

assays, supported by historical in vivo data, confirms its classification as a dermal sensitizer.

The quantitative data from the LLNA (a representative EC3 value of 3.2%) allows for the
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categorization of Scentenal as a moderate sensitizer. This information is crucial for conducting

a Quantitative Risk Assessment (QRA) to establish safe concentration levels of Scentenal in
various consumer product categories, ensuring consumer safety.[4][16][17] The protocols and

data presented here provide a framework for the comprehensive evaluation of the dermal

sensitization potential of fragrance ingredients like Scentenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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